Cas no 6794-04-3 ( )
structure
Product Name:
CAS No:6794-04-3
MF:C13H18O4
MW:238.279624462128
CID:967922
PubChem ID:289431
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-Acetoxy-2'-benzyloxy-diethylether;
- NSC151210
- DTXSID80302478
- SCHEMBL17459104
- 6794-04-3
- NSC-151210
- AKOS024323959
- 2-[2-(benzyloxy)ethoxy]ethyl acetate
-
-
- Inchi: 1S/C13H18O4/c1-12(14)17-10-9-15-7-8-16-11-13-5-3-2-4-6-13/h2-6H,7-11H2,1H3
- InChI Key: GAIAWYSTWUKJRS-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CCOCCOC(C)=O
Computed Properties
- Exact Mass: 238.12100
- Monoisotopic Mass: 238.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76000
- LogP: 1.78290
Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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